Cas no 59748-05-9 (2-Butanol, 4-chloro-1-(4-methoxyphenoxy)-)

• Product Name: 2-Butanol, 4-chloro-1-(4-methoxyphenoxy)-
• CAS No: 59748-05-9
• MF: C₁₁H₁₅ClO₃
• MW: 230.688002824783
• CID: 4056891
• Update Time: 2025-07-18

2-Butanol, 4-chloro-1-(4-methoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 4-chloro-1-(4-methoxyphenoxy)-

• Inchi： 1S/C11H15ClO3/c1-14-10-2-4-11(5-3-10)15-8-9(13)6-7-12/h2-5,9,13H,6-8H2,1H3
• InChI Key： LOGSDDBVWYRABF-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C(OC)C=C1)C(O)CCCl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-Butanol, 4-chloro-1-(4-methoxyphenoxy)-

Introduction to 2-Butanol, 4-chloro-1-(4-methoxyphenoxy)- and Its Significance in Modern Chemical Research

2-Butanol, 4-chloro-1-(4-methoxyphenoxy)-, with the CAS number 59748-05-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in various scientific domains. The combination of a chloro-substituted butanol backbone with a methoxyphenyl oxide side chain endows it with distinct chemical properties that make it a valuable candidate for further exploration.

The structural composition of 2-Butanol, 4-chloro-1-(4-methoxyphenoxy)- is highly intriguing from a chemical perspective. The presence of the chloro group at the fourth carbon position and the methoxyphenyl oxide moiety at the first carbon position creates a molecule with both hydrophobic and hydrophilic characteristics. This dual nature allows the compound to interact effectively with both organic and aqueous environments, making it suitable for a wide range of applications in drug delivery systems and bioactive molecule synthesis.

In recent years, there has been growing interest in the development of novel compounds that can serve as intermediates in the synthesis of pharmaceuticals. The structural features of 2-Butanol, 4-chloro-1-(4-methoxyphenoxy)- make it an excellent candidate for such applications. Specifically, the chloro group can be easily modified through nucleophilic substitution reactions, allowing for the introduction of various functional groups. This flexibility is crucial in pharmaceutical research, where the ability to tailor molecular structures to specific biological targets is essential.

The methoxyphenyl oxide side chain adds another layer of complexity to the molecule. This moiety is known for its ability to enhance solubility and bioavailability, which are critical factors in drug development. By incorporating this group into a molecular framework, researchers can potentially improve the pharmacokinetic properties of drugs derived from this compound. This aspect has been particularly explored in recent studies focusing on antiviral and anti-inflammatory agents.

Recent advancements in computational chemistry have also highlighted the potential of 2-Butanol, 4-chloro-1-(4-methoxyphenoxy)- as a scaffold for drug discovery. Molecular modeling studies have shown that this compound can interact with various biological targets, including enzymes and receptors involved in disease pathways. These interactions are often mediated by the hydrophobic interactions between the chloro-substituted butanol backbone and hydrophilic interactions involving the methoxyphenyl oxide side chain. Such insights have provided new avenues for designing molecules with enhanced therapeutic efficacy.

The synthesis of 2-Butanol, 4-chloro-1-(4-methoxyphenoxy)- involves several key steps that highlight its complexity as a chemical entity. The initial step typically involves the chlorination of butanol derivatives followed by nucleophilic aromatic substitution to introduce the methoxyphenyl oxide group. These reactions require precise control over reaction conditions to ensure high yield and purity. Recent improvements in synthetic methodologies have made these processes more efficient and scalable, which is crucial for industrial applications.

In addition to its pharmaceutical applications, 2-Butanol, 4-chloro-1-(4-methoxyphenoxy)- has shown promise in other areas of chemical research. For instance, its unique structural features make it an excellent candidate for use as a ligand in catalytic systems. The ability to modify both the chloro group and the methoxyphenyl oxide moiety allows researchers to fine-tune catalytic properties for specific reactions. This has been particularly relevant in green chemistry initiatives, where the development of sustainable catalytic systems is a major focus.

The compound's potential as an intermediate in polymer chemistry is another area of interest. The presence of both hydrophobic and hydrophilic groups makes it suitable for use in creating block copolymers with tailored properties. These polymers can find applications in coatings, adhesives, and even biodegradable materials. The versatility of 2-Butanol, 4-chloro-1-(4-methoxyphenoxy)- underscores its importance not just as a pharmaceutical intermediate but as a multifunctional building block in chemical synthesis.

Economic considerations also play a significant role in the adoption of 2-Butanol, 4-chloro-1-(4-methoxyphenoxy)- as an industrial intermediate. The availability of raw materials and synthetic routes influences its cost-effectiveness and scalability. Recent developments in process optimization have aimed at reducing production costs while maintaining high quality standards. These efforts are essential for ensuring that such compounds remain accessible for widespread use in both academic and industrial settings.

The environmental impact of synthesizing and using 2-Butanol, 4-chloro-1-(4-methoxyphenoxy)- is another critical consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with global trends toward sustainable chemistry practices. By incorporating principles such as atom economy and catalytic efficiency, researchers hope to make processes more environmentally friendly without compromising on yield or purity.

The future prospects for 2-Butanol, 4-chloro-1-(4-methoxyphenoxy)- are promising given its diverse range of applications and ongoing research efforts. As our understanding of molecular interactions improves, new uses for this compound are likely to emerge. Furthermore, advancements in synthetic chemistry will continue to enhance its accessibility and utility across various scientific disciplines.